(3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride

• IUPAC Name: (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine;dihydrochloride
• InChI: InChI=1S/C14H22N2.2ClH/c1-12-8-9-16(11-14(12)15-2)10-13-6-4-3-5-7-13;;/h3-7,12,14-15H,8-11H2,1-2H3;2*1H/t12-,14+;;/m1../s1
• InChI Key: CVQNXCBXFOIHLH-DAIKJZOUSA-N
• Canonical SMILES: CC1CCN(CC1NC)CC2=CC=CC=C2.Cl.Cl
• Isomeric SMILES: C[C@@H]1CCN(C[C@@H]1NC)CC2=CC=CC=C2.Cl.Cl
• Molecular Formula: C14H24Cl2N2
• DSSTOX Substance ID: DTXSID60909964
• Molecular Weight: 291.3 g/mol
• CAS RN: 1062580-52-2

Description

(3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride, commonly referred to as BNDP-DHC, is a compound of considerable interest in the scientific community due to its unique properties and potential applications. BNDP-DHC is a chiral piperidine derivative that has been studied for its ability to act as a chiral ligand in asymmetric synthesis, as well as its potential use as a catalyst in organic synthesis. BNDP-DHC is also of interest due to its ability to interact with biological systems, making it a potential drug candidate.

Scientific Research Applications

• Catalytic Activity in Organic Synthesis : This compound and its analogs have been explored for their catalytic activity in organic synthesis. Vidal-Ferran et al. (1998) studied the use of polymer-supported amino alcohols, which includes compounds structurally similar to (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride, as catalytic ligands in the enantioselective addition of diethylzinc to benzaldehyde (Vidal‐Ferran et al., 1998).

• Synthesis and Stereochemistry Studies : Research by Dindulkar et al. (2012) on N-benzylated piperidones, which are structurally related to the compound , provides insights into the synthesis and stereochemistry of these crowded piperidone compounds (Dindulkar et al., 2012).

• Biological Screening and Medicinal Chemistry Applications : Aziz‐ur‐Rehman et al. (2014) synthesized and evaluated N-dimethylphenyl substituted derivatives of N-ethyl/benzyl piperidines, similar to the compound , for their biological potential, including antimicrobial and enzyme inhibition activities (Aziz‐ur‐Rehman et al., 2014).

• Synthesis of Chiral Ligands and Stereochemical Analysis : Grishina et al. (2011) described the synthesis of enantiomerically pure trans-(3R,4R)-4-aminopiperidin-3-ols, which are precursors for natural and synthetic aminohydroxylated piperidine alkaloid analogs. This research is relevant for understanding the stereochemistry and synthesis methods related to this compound (Grishina et al., 2011).

• Pharmacokinetic Characterization and Antitumor Activity : Wang et al. (2011) conducted virtual screening, biochemical and cell-based studies, synthesis, pharmacokinetic characterization, and evaluated the effect on breast tumor metastasis of compounds structurally related to this compound (Wang et al., 2011).

• Scale-Up Synthesis for Pharmaceutical Applications : Young et al. (2012) reported an efficient, scalable synthesis of a compound structurally similar to this compound, demonstrating the potential for large-scale production of such compounds for pharmaceutical applications (Young et al., 2012).

Safety and Hazards

The safety data sheet for a similar compound indicates that it can be irritating to eyes and the respiratory system. It’s important to handle such compounds with appropriate safety measures, including the use of personal protective equipment.